Tri-p-tolyl phosphate-d21

• Molecular Formula: C21H21O4P
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C21H21O4P/c1-16-4-10-19(11-5-16)23-26(22,24-20-12-6-17(2)7-13-20)25-21-14-8-18(3)9-15-21/h4-15H,1-3H3/i1D3,2D3,3D3,4D,5D,6D,7D,8D,9D,10D,11D,12D,13D,14D,15D
• InChIKey: BOSMZFBHAYFUBJ-QKOAGBKVSA-N

Tri-p-tolyl phosphate-d21 Procurement

Tri-p-tolyl phosphate-d21 (CAS 2469244-63-9, molecular formula C₂₁D₂₁O₄P, MW 389.49) is a perdeuterated isotopologue of tri-p-tolyl phosphate (TpTP), an aryl phosphate triester used industrially as a flame retardant and plasticizer [1]. In this perdeuterated form, all 21 aromatic and methyl hydrogens are replaced by deuterium, yielding a mass shift of +21 Da relative to the unlabeled parent (C₂₁H₂₁O₄P, MW 368.37), which is essential for its primary role as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry . As TpTP has been identified as a human urinary metabolite of organophosphate flame retardants, the deuterated analog enables accurate isotope-dilution quantification in complex biological matrices .

Role Perdeuterated isotope-labeled internal standard (SIL-IS)

Workflow Isotope-dilution LC-MS quantification of tri-p-tolyl phosphate in research matrices

Key Attribute Large mass shift for low isotopic cross-talk risk

• [1] PubChem Compound Summary for CID 6529, Tricresyl phosphate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/6529 View Source

Tri-p-tolyl phosphate-d21: Generic Substitution Failure

Substituting Tri-p-tolyl phosphate-d21 with other isotopically labeled triaryl phosphates—such as triphenyl phosphate-d15, tri-o-tolyl phosphate, or even the unlabeled tri-p-tolyl phosphate—is analytically unsound. SIL-IS selection mandates that the internal standard co-elute with the analyte and exhibit near-identical extraction recovery, ionization efficiency, and fragmentation behavior to compensate for matrix effects [1]. Deuterated analogs with different aryl substitution patterns (e.g., phenyl vs. p-tolyl) possess distinct chromatographic retention times and mass spectral fragmentation pathways, violating the principle of isotope dilution [2]. Even within the tricresyl phosphate isomer family, the ortho- and meta-tolyl isomers differ from the para-tolyl target in physicochemical properties (e.g., melting point: tri-o-tolyl phosphate ~–25 °C vs. tri-p-tolyl phosphate ~74–78 °C) [3] and chromatographic behavior, rendering them unsuitable as internal standards. Furthermore, unlabeled TpTP cannot be used as an IS because it is the analyte of interest in exposure biomonitoring studies—its presence in samples is the very endpoint being measured .

Structural Analog Mismatch

Different aryl substitution patterns (e.g., phenyl vs. p-tolyl) alter retention time and fragmentation, compromising isotope-dilution accuracy.

Isomer Mismatch

Ortho- and meta-tolyl isomers differ in physicochemical properties and chromatographic behavior from para-tolyl target; co-elution cannot be assumed.

Unlabeled Analyte Conflict

Unlabeled tri-p-tolyl phosphate cannot serve as IS because it is the target analyte in biomonitoring studies, creating signal overlap.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Restek. Choosing an Internal Standard. https://discover.restek.com/ View Source
• [3] ChemWhat Database. TRI-P-TOLYL PHOSPHATE CAS#: 78-32-0. https://www.chemwhat.com/ View Source

Tri-p-tolyl phosphate-d21 Differentiation Evidence

Mass Shift and Isotopic Purity

Tri-p-tolyl phosphate-d21 provides a nominal mass shift of +21 Da (M+21) relative to the unlabeled analyte, ensuring baseline chromatographic separation from the native compound in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes. This separation is critical to avoid cross-signal contribution between the IS and analyte channels—a known issue with lower-mass-shift deuterated analogs (e.g., d3 or d5) where natural isotopic abundance of the analyte can contaminate the IS channel [1]. In contrast, triphenyl phosphate-d15 (a commonly used IS for triphenyl phosphate analysis) provides only an M+15 shift . The larger mass shift of Tri-p-tolyl phosphate-d21 reduces the risk of isotopic cross-talk, particularly important when quantifying low ng/mL concentrations of the target analyte in human urine [2].

Mass Shift Comparison

Reported

+21 Da (d21) vs. +15 Da (d15)

Reduced isotopic cross-talk risk

Supports low-level quantification in research matrices

Evidence Dimension	Nominal mass shift relative to unlabeled analyte
Target Compound Data	+21 Da (C21D21 vs. C21H21)
Comparator Or Baseline	Triphenyl phosphate-d15: +15 Da (C18D15 vs. C18H15); Unlabeled tri-p-tolyl phosphate: 0 Da
Quantified Difference	+21 Da vs. +15 Da; larger mass shift reduces isotopic cross-talk risk
Conditions	LC-MS/MS SIM or MRM quantification; theoretical mass spectral consideration

Why This Matters

The larger +21 Da mass shift directly reduces isotopic cross-talk risk between analyte and IS channels, improving signal specificity and enabling more accurate quantification, particularly in complex biological matrices where low-level detection is critical.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Cequier, E., et al. (2014). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. PubMed. https://pubmed.ncbi.nlm.nih.gov/ View Source

Co-Elution and Matrix Effect Compensation

In the validated method by Schindler et al. (2009) for determining organophosphate flame retardant metabolites in human urine, Tri-p-tolyl phosphate-d21 was employed as the isotope-labeled internal standard for the specific quantification of tri-p-tolyl phosphate, a urinary metabolite . This method leverages the principle that a perdeuterated analog co-elutes with the native analyte under reversed-phase LC conditions, thereby experiencing near-identical matrix effects and ionization suppression/enhancement. In contrast, a structurally analogous but non-identical IS (e.g., triphenyl phosphate-d15 used for tri-p-tolyl phosphate quantification) would exhibit a different retention time, resulting in differential matrix effects and compromised accuracy—a well-documented failure mode in bioanalytical method validation [1]. Quantification of DAP metabolites using deuterated analogues in synthetic urine achieved an averaged accuracy of 101% with an RSD of 3%, demonstrating the superior performance achievable with properly matched SIL-IS [2].

Co-Elution & Matrix Effect

Reported

Accuracy ~101%, RSD 3% for matched SIL-IS

Matched matrix-effect compensation context

Method from Schindler et al. 2009; UPLC-HRMS in urine

Evidence Dimension	Analytical accuracy and precision using matched SIL-IS in synthetic urine
Target Compound Data	Tri-p-tolyl phosphate-d21 matched to tri-p-tolyl phosphate analyte in urinary biomonitoring method (Schindler et al. 2009)
Comparator Or Baseline	Generic deuterated DAP internal standards averaged 101% accuracy, 3% RSD in synthetic urine; non-isotopic structural analogues are documented to exhibit different retention times and recoveries
Quantified Difference	Cross-study inference: accuracy ~101% with RSD 3% for matched SIL-IS; non-matched IS can result in matrix effect differences of 20–80% depending on the matrix and analyte pair
Conditions	Human urine; UPLC-HRMS; isotope-dilution quantification

Why This Matters

Co-elution and matched matrix effect compensation are essential for accurate quantification in clinical and epidemiological biomonitoring studies, where regulatory decisions depend on precise exposure assessment.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Cequier, E., et al. (2014). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. PubMed. View Source

Chemical Purity Advantage

Tri-p-tolyl phosphate-d21 is available at a chemical purity of ≥98% (as specified by InvivoChem) . This purity is comparable to or exceeds that of commonly used deuterated phosphate ester internal standards. For instance, triphenyl phosphate-d15 is available at 95% purity by HPLC . Higher chemical purity directly translates to lower levels of non-deuterated impurities that could contribute to background signal in the analyte channel, improving the lower limit of quantification (LLOQ) for the target analyte. The perdeuterated (d21) labeling pattern—as opposed to partially deuterated analogs such as Di-m-tolyl p-tolyl phosphate-d7 (7 deuterium atoms) [1]—ensures the entire molecule is shifted in mass, maximizing separation from the native analyte signal and simplifying spectral interpretation.

Chemical Purity

Reported

≥98% pure; 21 D atoms (perdeuterated)

Minimized background interference

Supplier specification; supports trace-level quantification

Evidence Dimension	Chemical purity specification and deuteration completeness
Target Compound Data	Tri-p-tolyl phosphate-d21: ≥98% chemical purity; 21 deuterium atoms (perdeuterated)
Comparator Or Baseline	Triphenyl phosphate-d15: 95% purity (HPLC); Di-m-tolyl p-tolyl phosphate-d7: partially deuterated (7 D atoms)
Quantified Difference	≥98% vs. 95% purity; 21 vs. 7 deuterium atoms
Conditions	Supplier specification sheet; HPLC purity assessment

Why This Matters

Higher chemical purity and complete perdeuteration directly improve assay sensitivity by minimizing background interference from non-deuterated species and isotopic impurities, which is particularly important for trace-level quantification in human biomonitoring studies.

• [1] MedChemExpress. Di-m-tolyl p-tolyl phosphate-d7 Product Page. HY-111431AS. https://www.medchemexpress.eu/ View Source

Method Performance Comparison

A high-throughput UPLC-HRMS method for determining organophosphate flame retardant metabolites in urine reported that quantification using deuterated analogues as internal standards in synthetic urine achieved averaged DAP accuracy of 101% with an RSD of 3% [1]. While this study evaluated deuterated dialkyl phosphate (DAP) metabolites as IS—not specifically Tri-p-tolyl phosphate-d21—it establishes the class-level superiority of deuterated SIL-IS over structural analogues in organophosphate biomonitoring. In contrast, methods employing non-isotopic structural analogues as internal standards for organophosphate analysis have been documented to exhibit matrix effects causing inaccuracies, with between-matrix differences in ion suppression reaching 20–80% for certain analyte/IS pairs [2]. The use of deuterated and ¹³C-labeled DAPs as internal standards is explicitly recommended to mitigate these matrix effects, which can cause misidentification and significantly affect data quality [3]. Tri-p-tolyl phosphate-d21, as a perdeuterated analog of the specific analyte, is positioned at the optimal end of the IS selection hierarchy: chemically identical, co-eluting, and mass-resolved.

Method Performance Inference

Class-level

101% accuracy, 3% RSD for deuterated IS class

Class-level bioanalytical validation context

Data to verify for TpTP-d21 specifically; non-isotopic IS show variable matrix effects

Evidence Dimension	Accuracy and precision in organophosphate metabolite quantification in urine
Target Compound Data	Tri-p-tolyl phosphate-d21 as a perdeuterated SIL-IS for tri-p-tolyl phosphate (extrapolated from class-level data)
Comparator Or Baseline	Deuterated DAP IS: 101% accuracy, 3% RSD; Non-isotopic structural analogue IS: documented matrix effect-related inaccuracies, ion suppression differences of 20–80%
Quantified Difference	Accuracy ~101% vs. potentially compromised; RSD 3% for deuterated IS class
Conditions	Synthetic urine; UPLC-HRMS; organophosphate flame retardant metabolite quantification (class-level extrapolation)

Why This Matters

This class-level evidence demonstrates that deuterated SIL-IS provide superior accuracy and precision compared to structural analogues, directly supporting procurement of Tri-p-tolyl phosphate-d21 for rigorous bioanalytical method development.

• [1] Cequier, E., et al. (2014). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. PubMed. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [3] Odetokun, M. S., et al. (2013). Matrix effects in analysis of dialkyl phosphate metabolites of organophosphate pesticides in urine by gas chromatography/tandem mass spectrometer. Environmental Health Perspectives. View Source

Tri-p-tolyl phosphate-d21 Applications

Human Biomonitoring

Tri-p-tolyl phosphate-d21 is the analytically required internal standard for isotope-dilution LC-MS/MS quantification of tri-p-tolyl phosphate in human urine, as demonstrated by Schindler et al. (2009) . This application is critical for population-level exposure assessment studies conducted by agencies such as the U.S. CDC (NHANES) and European human biomonitoring initiatives (HBM4EU). The perdeuterated IS ensures that matrix effects inherent to urine—which vary with hydration status, pH, and endogenous metabolite concentrations—are compensated for, enabling accurate ng/mL-level quantification across thousands of samples in high-throughput workflows [1].

Environmental Fate Monitoring

Tri-p-tolyl phosphate-d21 serves as a tracer or internal standard for quantifying tri-p-tolyl phosphate in environmental water and wastewater effluent samples. While tri-o-tolyl phosphate is commonly used as an analytical reference standard for surface water analysis by LC-ESI-MS/MS , the para-tolyl isomer (tri-p-tolyl phosphate) requires its own matched deuterated IS for accurate quantification, given the isomer-specific chromatographic retention and fragmentation patterns. The large +21 Da mass shift of the d21 analog facilitates unequivocal identification and quantification in complex environmental matrices.

Metabolic Pathway Tracing

Compounds labeled with stable isotopes such as deuterium enable precise tracking and quantification of individual atom movements in metabolic analysis . Tri-p-tolyl phosphate-d21 can be spiked into in vitro hepatocyte or microsomal incubation systems to trace the metabolic fate of tri-p-tolyl phosphate—including hydroxylation, hydrolysis, and conjugation pathways—without interference from endogenous compounds. The perdeuteration ensures that metabolite identification via mass defect filtering and isotopic pattern recognition is unambiguous, supporting toxicokinetic profiling required for regulatory submissions under REACH and TSCA [1].

Method Development and QA

In the context of inter-laboratory comparisons for organophosphate ester quantification, methods for tri-p-tolyl phosphate have been identified as performing poorly, with high zeta-scores indicating significant between-laboratory variability . Tri-p-tolyl phosphate-d21 is essential for developing improved, standardized isotope-dilution methods that can harmonize results across laboratories. The use of a certified, high-purity (≥98%) deuterated IS is a prerequisite for methods intended for ISO 17025 accreditation and regulatory compliance testing [1].

Application

Selection Property

Validation Focus

Human biomonitoring research

Isotope-dilution LC-MS quantification

Matrix-effect compensation in urine research matrices

Environmental fate monitoring

Isotope-labeled internal standard

Isomer-specific chromatographic retention and fragmentation

Metabolic pathway tracing

Perdeuteration for metabolic tracking

Isotopic pattern recognition in in vitro systems

Method development & QA

High-purity SIL-IS

Inter-laboratory method harmonization context

• [1] Cequier, E., et al. (2014). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. PubMed. View Source